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Compound of Interest

Compound Name: CCT129202

Cat. No.: B1683943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a detailed protocol for the preparation, storage, and

application of a stock solution for CCT129202, a potent and selective ATP-competitive inhibitor

of Aurora kinases.[1][2][3] CCT129202 has been shown to inhibit Aurora A, B, and C kinases,

leading to cell cycle arrest and apoptosis in various cancer cell lines.[4][5][6] This document

outlines the necessary materials, step-by-step procedures for solubilization, and guidelines for

use in in vitro cell-based assays. Additionally, it includes a summary of the compound's

solubility and a diagram of its signaling pathway to facilitate experimental design and data

interpretation.

Data Presentation
Quantitative data for CCT129202 is summarized in the table below for easy reference.
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Parameter Value Reference

Molecular Weight 497.02 g/mol [2]

Solubility in DMSO 3 mg/mL (6.03 mM) [2][6]

Solubility in Water Insoluble [2]

Solubility in Ethanol Insoluble [2]

IC50 for Aurora A 0.042 µM [2][3]

IC50 for Aurora B 0.198 µM [2][3]

IC50 for Aurora C 0.227 µM [2][3]

Experimental Protocols
Preparation of CCT129202 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of CCT129202 in DMSO.

Materials:

CCT129202 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Weighing: Tare a clean, dry microcentrifuge tube or amber vial on an analytical balance.

Carefully weigh the desired amount of CCT129202 powder. For example, to prepare 1 mL of

a 10 mM stock solution, weigh out 4.97 mg of CCT129202.
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Solubilization: Add the appropriate volume of anhydrous DMSO to the vial containing the

CCT129202 powder. For a 10 mM solution, if you weighed 4.97 mg, add 1 mL of DMSO. It is

crucial to use fresh, moisture-free DMSO as absorbed moisture can reduce the solubility of

CCT129202.[2]

Mixing: Tightly cap the vial and vortex thoroughly until the compound is completely dissolved.

Gentle warming in a 37°C water bath can aid in dissolution if necessary. Visually inspect the

solution to ensure there are no undissolved particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.[2] Store the aliquots at -80°C for

long-term storage (up to 1 year) or at -20°C for short-term storage (up to 1 month).[2][7]

In Vitro Cell-Based Assay Protocol
This protocol provides a general guideline for treating cultured cells with CCT129202.

Materials:

Cultured cancer cell line of interest

Complete cell culture medium

CCT129202 stock solution (10 mM in DMSO)

Phosphate-buffered saline (PBS)

Multi-well plates

Standard cell culture equipment (incubator, biosafety cabinet, etc.)

Procedure:

Cell Seeding: Seed the cells in a multi-well plate at the desired density and allow them to

adhere and grow overnight in a 37°C, 5% CO2 incubator.

Preparation of Working Solutions: On the day of treatment, thaw an aliquot of the

CCT129202 stock solution at room temperature. Prepare serial dilutions of the stock solution
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in complete cell culture medium to achieve the desired final concentrations for the

experiment. It is important to ensure that the final concentration of DMSO in the culture

medium is consistent across all treatments, including the vehicle control, and is typically kept

below 0.5% to avoid solvent-induced toxicity.

Cell Treatment: Remove the old medium from the cells and wash once with PBS. Add the

medium containing the various concentrations of CCT129202 or the vehicle control (medium

with the same percentage of DMSO) to the respective wells.

Incubation: Return the plate to the incubator and incubate for the desired treatment duration

(e.g., 24, 48, or 72 hours).

Downstream Analysis: Following incubation, the cells can be harvested and analyzed for

various endpoints, such as cell viability (e.g., MTT assay), apoptosis (e.g., Annexin V

staining), or cell cycle progression (e.g., flow cytometry).

Mandatory Visualization
The following diagrams illustrate the experimental workflow for preparing the CCT129202 stock

solution and the signaling pathway affected by the inhibitor.
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Experimental Workflow for CCT129202 Stock Solution Preparation

Preparation

Storage

Weigh CCT129202 Powder

Add Anhydrous DMSO

Calculate volume for desired concentration

Vortex to Dissolve

Aliquot into Single-Use Tubes

Ensure complete dissolution

Store at -80°C (long-term) or -20°C (short-term)
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CCT129202 Signaling Pathway

Aurora Kinases

Downstream Effects

Cellular Outcome
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Aurora A Aurora B

p53 Stabilization

Inhibition of degradation

Mitotic Arrest

Disruption of spindle assembly
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Inhibits CDK-mediated phosphorylation

E2F Inhibition

Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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